Diethyl 2-(6-Methoxy-3-pyridyl)malonate
Overview
Description
Diethyl 2-(6-Methoxy-3-pyridyl)malonate is a chemical compound with the molecular formula C13H17NO5 . It is also known by other names such as 902130-84-1, 1,3-DIETHYL 2- (6-METHOXYPYRIDIN-3-YL)PROPANEDIOATE .
Molecular Structure Analysis
The molecular weight of this compound is 267.28 g/mol . The InChI code isInChI=1S/C13H17NO5/c1-4-18-12 (15)11 (13 (16)19-5-2)9-6-7-10 (17-3)14-8-9/h6-8,11H,4-5H2,1-3H3
. The Canonical SMILES is CCOC (=O)C (C1=CN=C (C=C1)OC)C (=O)OCC
. Physical and Chemical Properties Analysis
This compound has a molecular weight of 267.28 g/mol . It has a XLogP3-AA value of 1.8, indicating its lipophilicity . It has 0 hydrogen bond donors and 6 hydrogen bond acceptors . The compound has a rotatable bond count of 8 . Its exact mass and monoisotopic mass are both 267.11067264 g/mol . The topological polar surface area is 74.7 Ų . It has a heavy atom count of 19 .Scientific Research Applications
Synthesis and Chemical Properties
Diethyl 2-(6-Methoxy-3-pyridyl)malonate and its derivatives have been a focus in chemical synthesis research. For example, Lin Chen (2011) synthesized 4,6-Dichloro-5-(2-methoxy-phenoxy)-2,2′-bipyrimidine from malonate through a process involving bromination, etherification, cyclization, and halogenation, highlighting the compound's role in creating complex chemical structures (Lin Chen, 2011). Similarly, Akihiro Nakatani et al. (2014) reported a manganese-mediated direct alkylation of 2-pyridones with diethyl malonates, demonstrating the compound's utility in regioselective C-H functionalization processes (Nakatani, Hirano, Satoh, & Miura, 2014).
Pharmaceutical and Biological Applications
In the pharmaceutical realm, Hehua Xiong et al. (2018) synthesized Diethyl 2-(2-chloronicotinoyl)malonate, an important intermediate in small molecule anticancer drugs. This study optimized the synthetic method and achieved a high total yield, indicating the compound's significance in developing new therapeutic agents (Xiong, Duan, Jia, Shi, Li, & Tang, 2018).
Analytical and Material Science Applications
In analytical chemistry and material sciences, the compound's derivatives have been studied for their conformational features. S. Saravanan et al. (2005) analyzed the conformational aspects of a derivative of diethyl malonate in solid and solution states, providing insights into its diastereotopic characteristics (Saravanan, Muthusubramanian, & Polborn, 2005).
Properties
IUPAC Name |
diethyl 2-(6-methoxypyridin-3-yl)propanedioate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO5/c1-4-18-12(15)11(13(16)19-5-2)9-6-7-10(17-3)14-8-9/h6-8,11H,4-5H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMPQDPMNTQENAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CN=C(C=C1)OC)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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